AEE788-d5
AEE788-d5
Brand Name:
Vulcanchem
CAS No.:
1292840-54-0
VCID:
VC0134389
InChI:
InChI=1S/C27H32N6/c1-3-32-13-15-33(16-14-32)18-21-9-11-23(12-10-21)25-17-24-26(28-19-29-27(24)31-25)30-20(2)22-7-5-4-6-8-22/h4-12,17,19-20H,3,13-16,18H2,1-2H3,(H2,28,29,30,31)/t20-/m1/s1/i1D3,3D2
SMILES:
CCN1CCN(CC1)CC2=CC=C(C=C2)C3=CC4=C(N3)N=CN=C4NC(C)C5=CC=CC=C5
Molecular Formula:
C₂₇H₂₇D₅N₆
Molecular Weight:
445.61
AEE788-d5
CAS No.: 1292840-54-0
Cat. No.: VC0134389
Molecular Formula: C₂₇H₂₇D₅N₆
Molecular Weight: 445.61
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1292840-54-0 |
|---|---|
| Molecular Formula | C₂₇H₂₇D₅N₆ |
| Molecular Weight | 445.61 |
| IUPAC Name | 6-[4-[[4-(1,1,2,2,2-pentadeuterioethyl)piperazin-1-yl]methyl]phenyl]-N-[(1R)-1-phenylethyl]-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
| Standard InChI | InChI=1S/C27H32N6/c1-3-32-13-15-33(16-14-32)18-21-9-11-23(12-10-21)25-17-24-26(28-19-29-27(24)31-25)30-20(2)22-7-5-4-6-8-22/h4-12,17,19-20H,3,13-16,18H2,1-2H3,(H2,28,29,30,31)/t20-/m1/s1/i1D3,3D2 |
| SMILES | CCN1CCN(CC1)CC2=CC=C(C=C2)C3=CC4=C(N3)N=CN=C4NC(C)C5=CC=CC=C5 |
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